Cas no 921834-84-6 (N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-chlorobenzamide)

• Product Name: N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-chlorobenzamide
• CAS No: 921834-84-6
• MF: C₁₈H₁₃BrClN₃O₂S
• MW: 450.7367208004
• CID: 6387287
• PubChem ID: 27545945
• Update Time: 2025-10-29

N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-chlorobenzamide
• F2202-0229
• AKOS004951761
• N-(4-(2-((3-bromophenyl)amino)-2-oxoethyl)thiazol-2-yl)-4-chlorobenzamide
• 921834-84-6
• N-(4-{[(3-bromophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-4-chlorobenzamide
• 4-Thiazoleacetamide, N-(3-bromophenyl)-2-[(4-chlorobenzoyl)amino]-

• Inchi： 1S/C18H13BrClN3O2S/c19-12-2-1-3-14(8-12)21-16(24)9-15-10-26-18(22-15)23-17(25)11-4-6-13(20)7-5-11/h1-8,10H,9H2,(H,21,24)(H,22,23,25)
• InChI Key： YGNQERPAZPLROO-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=CC(Br)=C2)=O)N=C1NC(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 448.96004g/mol
• Monoisotopic Mass: 448.96004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 99.3Ų

Additional information on N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-chlorobenzamide

Comprehensive Overview of N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-chlorobenzamide (CAS No. 921834-84-6)

N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-chlorobenzamide, with the CAS number 921834-84-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure, combining a thiazole ring with carbamoyl and benzamide functionalities, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for precision medicine and targeted therapies.

The compound's structure includes a 3-bromophenyl group and a 4-chlorobenzamide moiety, which are known to influence its binding affinity and selectivity. These structural features are often explored in the context of enzyme inhibition and receptor modulation, topics frequently searched by scientists and students alike. Given the rising interest in small-molecule inhibitors and kinase-targeted drugs, CAS 921834-84-6 presents a compelling case for further investigation. Its potential role in addressing unmet medical needs, such as resistant infections or chronic inflammatory conditions, is a hot topic in academic and industrial circles.

From a synthetic chemistry perspective, the preparation of N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-chlorobenzamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These methods are widely discussed in online forums and research publications, as they are critical for producing high-purity compounds for biological testing. The compound's solubility, stability, and bioavailability are also key considerations for researchers, reflecting the broader trend of optimizing drug-like properties in early-stage development.

In the context of computational chemistry and AI-driven drug design, CAS 921834-84-6 serves as a valuable scaffold for virtual screening and molecular docking studies. The integration of machine learning tools to predict its interactions with biological targets is a rapidly evolving field, attracting searches from both seasoned chemists and tech-savvy newcomers. This intersection of chemistry and artificial intelligence highlights the compound's relevance in modern drug discovery pipelines.

Environmental and safety profiles of N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-chlorobenzamide are also of interest, particularly in light of increasing regulatory scrutiny on chemical substances. While not classified as hazardous, its handling and disposal must adhere to standard laboratory protocols, a topic frequently queried by EHS (Environmental Health and Safety) professionals. The compound's biodegradability and ecotoxicity data, though limited, are areas where future research could provide valuable insights.

Market-wise, the demand for novel pharmaceutical intermediates like CAS 921834-84-6 is driven by the expanding generic drug and biosimilar sectors. Suppliers and manufacturers often highlight its availability in custom quantities, catering to the needs of contract research organizations (CROs) and academic labs. This commercial aspect ties into broader discussions about supply chain resilience and localized production, which have gained traction post-pandemic.

In summary, N-(4-{(3-bromophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)-4-chlorobenzamide (CAS 921834-84-6) represents a versatile and scientifically intriguing compound with multifaceted applications. Its study not only advances fundamental chemistry but also contributes to cutting-edge fields like personalized medicine and green chemistry. As research continues, this compound is poised to remain a topic of interest across diverse scientific and industrial communities.